ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate

• IUPAC Name: ethyl 2-(4-ethoxyanilino)-5-methyl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C15H18N2O3S/c1-4-19-12-8-6-11(7-9-12)16-15-17-13(10(3)21-15)14(18)20-5-2/h6-9H,4-5H2,1-3H3,(H,16,17)
• InChI Key: VIXJSXRQUTYJRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=C(S2)C)C(=O)OCC
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

Ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate, also known as EATC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazole derivative that has shown promise in a variety of research areas, including medicinal chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

Ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of medicinal chemistry, where ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. In addition, ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been studied for its potential use as a diagnostic tool for Alzheimer's disease, as it has been shown to bind to amyloid beta plaques in the brain. ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has also been studied for its potential applications in biochemistry and pharmacology, particularly in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is not fully understood, but it is believed to work through a variety of pathways in the body. One possible mechanism of action is through the inhibition of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to bind to amyloid beta plaques in the brain, which may help to diagnose and treat Alzheimer's disease.
Biochemical and Physiological Effects:
ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to have a variety of biochemical and physiological effects in the body. In animal studies, ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to reduce inflammation and pain, as well as inhibit the growth of cancer cells. ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has also been shown to have neuroprotective effects, particularly in the context of Alzheimer's disease. In addition, ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been shown to have antioxidant properties, which may help to protect the body against oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has several advantages for use in lab experiments. It is a relatively simple compound to synthesize, and it is readily available for purchase from chemical suppliers. In addition, ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been extensively studied for its potential applications in scientific research, making it a well-characterized compound. However, there are also some limitations to using ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate in lab experiments. For example, the mechanism of action of ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate is not fully understood, which may make it difficult to interpret experimental results. Additionally, ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are many potential future directions for research on ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate. One area of interest is in the development of new drugs and therapies based on the structure and properties of ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate. For example, researchers may explore the use of ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate as a lead compound for the development of new anti-inflammatory or anti-cancer drugs. Another area of interest is in the development of new diagnostic tools for Alzheimer's disease based on the binding properties of ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate to amyloid beta plaques in the brain. Finally, researchers may explore the potential of ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate in other areas of scientific research, such as biochemistry and pharmacology.

Synthesis Methods

The synthesis of ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate involves a multi-step process that begins with the reaction of 2-amino-5-methylthiazole with ethyl 2-bromo-4-ethoxybenzoate in the presence of a base such as potassium carbonate. This reaction produces an intermediate compound that is then treated with sodium hydride and methyl iodide to yield the final product, ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate. The synthesis method for ethyl 2-[(4-ethoxyphenyl)amino]-5-methyl-1,3-thiazole-4-carboxylate has been optimized over the years to improve the yield and purity of the compound, making it more accessible for scientific research.